Cas no 556-76-3 (pentyl sodium sulphate)

• Product Name: pentyl sodium sulphate
• CAS No: 556-76-3
• MF: C₅H₁₁NaO₄S
• MW: 190.1932117939
• CID: 82519
• PubChem ID: 23680281
• Update Time: 2025-06-08

pentyl sodium sulphate Chemical and Physical Properties

Names and Identifiers

• pentyl sodium sulphate
• Sodium n-pentyl sulphate
• n-Amyl sulphate sodium salt~n-Pentyl sulphate sodium salt
• Sodium 1-pentyl sulfate
• Sodium pentyl sulphate
• SODIUM DODECYL SULFATE
• CS-0453594
• UNII-6K6JY4HXE9
• NSC-1114
• Sulfuric acid, monopentyl ester, sodium salt (1:1)
• CHEMBL2107279
• Sulfuric acid, monopentyl ester, sodium salt
• Pentyl sodium sulfate
• SCHEMBL1134661
• NSC 1114
• sodium;pentyl sulfate
• 6K6JY4HXE9
• DTXSID9060310
• Sulfuric acid,monopentyl ester,sodium salt(1:1)
• NS00020663
• 556-76-3
• EINECS 209-140-9
• Sodium amyl sulfate
• Sodium pentyl sulfate
• SODIUMN-PENTYLSULPHATE
• KLZYTGLGWPHIDV-UHFFFAOYSA-M

• MDL： MFCD00041882
• Inchi： 1S/C5H12O4S.Na/c1-2-3-4-5-9-10(6,7)8;/h2-5H2,1H3,(H,6,7,8);/q;+1/p-1
• InChI Key： KLZYTGLGWPHIDV-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])OCCCCC.[Na+]
• BRN： 4163608

Computed Properties

• Exact Mass: 190.02800
• Monoisotopic Mass: 190.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: White powder
• Density: 1.03 g/mL at 20 °C
• Melting Point: 204-207 °C(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: H2O: 0.1 M, clear to nearly clear, colorless to slightly yellow
• Water Partition Coefficient: Soluble in water.
• PSA: 74.81000
• LogP: 1.73420
• Solubility: dissolve in water

pentyl sodium sulphate Security Information

• Hazardous Material transportation number：UN 2926 4
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3
• RTECS：WT1050000
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid monoesters

Additional information on pentyl sodium sulphate

Pentyl Sodium Sulphate: A Comprehensive Overview

Pentyl sodium sulfate, also known by its CAS number 556-76-3, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, which belongs to the broader category of alkyl sulfates, is characterized by its unique chemical structure and versatile properties. In recent years, advancements in chemical synthesis and material science have further enhanced our understanding of its potential uses and benefits.

The molecular structure of pentyl sodium sulfate consists of a pentyl group (a five-carbon alkyl chain) attached to a sulfate ion via an ester linkage. This structure contributes to its amphiphilic nature, meaning it has both hydrophilic (water-loving) and hydrophobic (water-repelling) properties. This characteristic makes it highly effective in applications where surface tension reduction and emulsification are critical, such as in detergents, surfactants, and personal care products.

Recent studies have explored the role of pentyl sodium sulfate in advanced materials science. Researchers have found that its amphiphilic nature can be leveraged to create self-assembling structures, such as micelles and vesicles, which have potential applications in drug delivery systems. These nanostructures can encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. Moreover, the biocompatibility of pentyl sodium sulfate makes it a promising candidate for biomedical applications.

In the field of environmental science, pentyl sodium sulfate has been investigated for its role in oil spill cleanup. Its ability to form stable emulsions with hydrocarbons has led to the development of eco-friendly dispersants that can effectively break down oil slicks into smaller droplets, facilitating their biodegradation by microorganisms. This application aligns with the growing demand for sustainable solutions to environmental challenges.

The synthesis of pentyl sodium sulfate typically involves the reaction of pentanol with sulfuric acid, followed by neutralization with sodium hydroxide. Recent advancements in green chemistry have focused on optimizing this process to reduce energy consumption and minimize waste generation. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yield.

In terms of industrial applications, pentyl sodium sulfate is widely used as a surfactant in cleaning agents due to its excellent foaming properties. Its ability to reduce surface tension allows it to effectively remove dirt and grease from surfaces. Additionally, it is employed in cosmetic formulations as an emulsifier and stabilizer, contributing to the consistency and texture of products such as lotions and creams.

The increasing demand for sustainable materials has prompted researchers to explore the biodegradability of pentyl sodium sulfate. Studies have shown that under aerobic conditions, this compound can be efficiently degraded by microbial communities within a relatively short timeframe. This property makes it a preferable alternative to more persistent surfactants that pose long-term environmental risks.

In conclusion, pentyl sodium sulfate, with its CAS number 556-76-3, is a multifaceted compound with applications spanning across various industries. From its role in advanced drug delivery systems to its contribution to environmental cleanup efforts, this compound continues to demonstrate its versatility and importance in modern science and technology. As research progresses, we can expect even more innovative uses for this remarkable chemical.